tert-Butyl N-{3-azabicyclo[3.3.1]nonan-9-yl}carbamate

• IUPAC Name: tert-butyl N-(3-azabicyclo[3.3.1]nonan-9-yl)carbamate
• InChI: InChI=1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-9-5-4-6-10(11)8-14-7-9/h9-11,14H,4-8H2,1-3H3,(H,15,16)
• InChI Key: YHJXPBPXADEIFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1C2CCCC1CNC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• CAS No.: 198210-96-7

Description

“tert-Butyl N-{3-azabicyclo[3.3.1]nonan-9-yl}carbamate” is a chemical compound with the CAS Number: 198210-96-7. It has a molecular weight of 240.35. The IUPAC name for this compound is tert-butyl (3-azabicyclo [3.3.1]nonan-9-yl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-9-5-4-6-10(11)8-14-7-9/h9-11,14H,4-8H2,1-3H3, (H,15,16). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Synthesis and Derivative Formation

Research has shown that tert-Butyl N-{3-azabicyclo[3.3.1]nonan-9-yl}carbamate can be synthesized and used to form various derivatives. For instance, Moskalenko et al. (2011) described the catalytic hydrogenation of 3-benzyl- and 3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-one oximes to produce 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines. These amines were then transformed into amides, Schiff bases, and isothiocyanates, highlighting the compound's versatility in forming diverse chemical structures (Moskalenko, Chashchin, & Boev, 2011).

Potential in Drug Discovery

In drug discovery, the compound's derivatives have been explored for their potential as receptor ligands. Vangveravong et al. (2006) synthesized a series of N-substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate analogs and evaluated their affinities for sigma receptors. They identified compounds with high affinity and selectivity for σ2 receptors, which could be significant in developing probes for these receptors (Vangveravong, Xu, Zeng, & Mach, 2006).

Use in Peptidomimetic Synthesis

The compound has also been utilized in the synthesis of peptidomimetics. Mandal et al. (2005) reported an efficient synthesis of diastereomers of 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane. These peptidomimetics serve as tools for structure-activity studies in peptide-based drug discovery (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005).

Application in Heterocyclic Chemistry

In heterocyclic chemistry, the compound has been used to create various spiro heterocyclic compounds. Moskalenko & Boev (2009) demonstrated the condensation of N-substituted 3-azabicyclo[3.3.1]nonan-9-ones with different nucleophiles to produce spiro heterocyclic compounds, showcasing its application in the synthesis of complex heterocycles (Moskalenko & Boev, 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.